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Compound of Interest

Compound Name: Clofilium

Cat. No.: B1199958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clofilium tosylate is a quaternary ammonium compound known for its activity as a potassium

channel blocker.[1][2] This property makes it a valuable tool in cardiovascular research,

particularly in studies of cardiac arrhythmias, as it can prolong the action potential duration.[3]

[4][5] Additionally, research has shown its potential in other areas, such as inducing apoptosis

in cancer cell lines.[6] This document provides detailed protocols for the preparation of stock

and working solutions of Clofilium tosylate to ensure accurate and reproducible experimental

outcomes.

Quantitative Data Summary
The following table summarizes the key quantitative data for Clofilium tosylate.
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Property Value Reference(s)

Molecular Weight 510.17 g/mol [7]

CAS Number 92953-10-1

Appearance White solid

Solubility
Soluble in Water, DMSO, and

Methanol
[1]

Storage (Solid) Ambient temperature [1]

Storage (Solutions)
Refer to specific protocols

below

Experimental Protocols
Preparation of a 10 mM Clofilium Tosylate Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for further dilutions.

Materials:

Clofilium tosylate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass: To prepare a 10 mM solution, use the following calculation:

Mass (mg) = 10 mmol/L * 510.17 g/mol * Volume (L) * 1000 mg/g

For 1 mL (0.001 L) of a 10 mM solution, the required mass is 5.10 mg.

Weighing: Carefully weigh 5.10 mg of Clofilium tosylate powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Mixing: Vortex the solution until the Clofilium tosylate is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock

solution in the appropriate cell culture medium or physiological buffer.

Example: Preparation of a 10 µM Working Solution

Materials:

10 mM Clofilium tosylate stock solution in DMSO

Sterile cell culture medium or physiological buffer

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Dilution Calculation: To prepare a 10 µM working solution from a 10 mM stock, a 1:1000

dilution is required.
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Volume of stock solution needed = (Final concentration * Final volume) / Stock

concentration

For 1 mL of a 10 µM working solution: (10 µM * 1 mL) / 10,000 µM = 0.001 mL or 1 µL.

Dilution: In a sterile tube, add 999 µL of the desired cell culture medium or buffer. Add 1 µL of

the 10 mM Clofilium tosylate stock solution.

Mixing: Gently mix the solution by pipetting up and down or by brief vortexing.

Application: The working solution is now ready for use in your experiment. Note that the final

concentration of DMSO in this example is 0.1%. An equivalent concentration of DMSO

should be used in vehicle control experiments.

Typical Working Concentrations:

Electrophysiology (gating currents in ventricular heart cells): 1-50 µM[8]

Apoptosis induction (HL-60 cells): 10 µM[6]

Isolated perfused rabbit heart studies: 10 µM[4]
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Stock Solution Preparation (10 mM)

Working Solution Preparation (e.g., 10 µM)

Weigh 5.10 mg 
 Clofilium Tosylate

Dissolve in 1 mL DMSO

Vortex until dissolved

Aliquot and Store at -20°C

Dilute 1 µL of 10 mM stock 
 in 999 µL of buffer/medium

Prepare fresh

Mix thoroughly

Apply to experiment

Click to download full resolution via product page

Caption: Workflow for preparing Clofilium tosylate solutions.
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Caption: Simplified signaling pathway of Clofilium tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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